7',8'-Dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” is a chemical compound with the CAS Number: 1242410-86-1 . It has a molecular weight of 299.37 . The compound appears as a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The molecular structure of “7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” is represented by the linear formula C17H21N3O2 . The InChI Code for this compound is 1S/C17H21N3O2/c1-21-14-10-12-13 (11-15 (14)22-2)20-9-3-4-16 (20)17 (19-12)5-7-18-8-6-17/h3-4,9-11,18-19H,5-8H2,1-2H3 .Physical And Chemical Properties Analysis
“7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” is a solid substance . It has a molecular weight of 299.37 . The compound’s InChI Code is 1S/C17H21N3O2/c1-21-14-10-12-13 (11-15 (14)22-2)20-9-3-4-16 (20)17 (19-12)5-7-18-8-6-17/h3-4,9-11,18-19H,5-8H2,1-2H3 .Scientific Research Applications
Synthesis and Medicinal Chemistry
- A series of compounds including spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] derivatives were synthesized and evaluated for their antihypertensive activity in rats. Among these, a specific compound demonstrated significant antihypertensive effects, suggesting the potential of these derivatives in developing new antihypertensive agents (Clark et al., 1983).
- Novel fluoroquinolones, including structures with piperazine substitutions similar to the core structure of 7',8'-Dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline], demonstrated in vivo activity against Mycobacterium tuberculosis in mouse models, indicating their therapeutic potential in infectious diseases (Shindikar & Viswanathan, 2005).
- Derivatives of spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] were synthesized and evaluated for antiapomorphine activity in mice, revealing their potential as antipsychotic drugs (Tashiro et al., 1989).
Pharmaceutical Research and Development
- Research on AZ11, a novel inhibitor of bacterial DNA gyrase/type II topoisomerase, included studies on its metabolism, indicating the complex pharmacokinetics and potential therapeutic applications of such compounds (Guo et al., 2015).
- A series of 1-arylspiro[indoline-3,4'-piperidine]s was synthesized, demonstrating potential antidepressant activity through in vivo evaluation. This study highlights the medicinal chemistry aspects of spiro[piperidine] derivatives in developing CNS-active drugs (Ong et al., 1983).
Safety and Hazards
The safety information available indicates that “7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of inadequate ventilation, respiratory protection should be worn .
properties
IUPAC Name |
7,8-dimethoxyspiro[5H-pyrrolo[1,2-a]quinoxaline-4,4'-piperidine] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-21-14-10-12-13(11-15(14)22-2)20-9-3-4-16(20)17(19-12)5-7-18-8-6-17/h3-4,9-11,18-19H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVEWQKKCYYIVMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)NC3(CCNCC3)C4=CC=CN42)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.